Cas no 33975-29-0 (1,2,4-Benzenetricarboxylic acid 4-dodecyl 1,2-dimethyl ester)

• Product Name: 1,2,4-Benzenetricarboxylic acid 4-dodecyl 1,2-dimethyl ester
• CAS No: 33975-29-0
• MF: C₂₃H₃₄O₆
• MW: 406.512467861176
• CID: 2665242
• PubChem ID: 610231
• Update Time: 2025-04-21

1,2,4-Benzenetricarboxylic acid 4-dodecyl 1,2-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• LGFGSPGSBBUWGK-UHFFFAOYSA-N
• 1,2,4-Benzenetricarboxylic acid, 4-dodecyl dimethyl ester
• 33975-29-0
• 4-Dodecyl 1,2-dimethyl 1,2,4-benzenetricarboxylate #
• DTXSID201334367
• 1,2,4-Benzenetricarboxylic acid 4-dodecyl 1,2-dimethyl ester

• Inchi： 1S/C23H34O6/c1-4-5-6-7-8-9-10-11-12-13-16-29-21(24)18-14-15-19(22(25)27-2)20(17-18)23(26)28-3/h14-15,17H,4-13,16H2,1-3H3
• InChI Key： LGFGSPGSBBUWGK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OC)=C(C(=O)OC)C=1)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 406.23553880g/mol
• Monoisotopic Mass: 406.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 17
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters